Cas no 223522-29-0 (1-Aziridineacetic acid,2-carboxy-a-methyl-, (aS)-)

1-Aziridineacetic acid,2-carboxy-a-methyl-, (aS)- structure
223522-29-0 structure
Product Name:1-Aziridineacetic acid,2-carboxy-a-methyl-, (aS)-
CAS No:223522-29-0
MF:C6H9NO4
MW:159.139961957932
CID:244562
PubChem ID:90471101
Update Time:2025-04-19

1-Aziridineacetic acid,2-carboxy-a-methyl-, (aS)- Chemical and Physical Properties

Names and Identifiers

    • 1-Aziridineacetic acid,2-carboxy-a-methyl-, (aS)-
    • 1-Aziridineaceticacid,2-carboxy-alpha-methyl-,(alphaS)-(9CI)
    • 1-[(1S)-1-carboxyethyl]aziridine-2-carboxylic acid
    • 1-((S)-1-Carboxyethyl)aziridine-2-carboxylic acid
    • 223522-29-0
    • Inchi: 1S/C6H9NO4/c1-3(5(8)9)7-2-4(7)6(10)11/h3-4H,2H2,1H3,(H,8,9)(H,10,11)/t3-,4?,7?/m0/s1
    • InChI Key: AKLKCVAAPWKQMB-BNPDHHGISA-N
    • SMILES: OC(C1CN1[C@H](C(=O)O)C)=O

Computed Properties

  • Exact Mass: 159.05315777g/mol
  • Monoisotopic Mass: 159.05315777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.6
  • Topological Polar Surface Area: 77.6Ų

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